Cas no 143085-74-9 (4,8,13,17-Tetraazaeicosane-1,20-diamine)
143085-74-9 structure
Product Name:4,8,13,17-Tetraazaeicosane-1,20-diamine
CAS No:143085-74-9
MF:C16H40N6
MW:316.529003143311
CID:208705
PubChem ID:9926957
Update Time:2025-04-19
4,8,13,17-Tetraazaeicosane-1,20-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4,8,13,17-Tetraazaeicosane-1,20-diamine
- Homothermohexamine
- N,N'-bis[3-(3-aminopropylamino)propyl]butane-1,4-diamine
- SCHEMBL4288395
- DTXSID10432959
- 1,20-diamino-4,8,13,17-tetraazaeicosane
- 1,20-diamino-4,8,13,17-tetra-azaeicosane
- CHEBI:201367
- 143085-74-9
-
- Inchi: 1S/C16H40N6/c17-7-3-11-21-15-5-13-19-9-1-2-10-20-14-6-16-22-12-4-8-18/h19-22H,1-18H2
- InChI Key: GFSVBAWATFPNFU-UHFFFAOYSA-N
- SMILES: N(CCCNCCCN)CCCCNCCCNCCCN
Computed Properties
- Exact Mass: 316.3318
- Monoisotopic Mass: 316.33144530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 19
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.16
4,8,13,17-Tetraazaeicosane-1,20-diamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
143085-74-9 (4,8,13,17-Tetraazaeicosane-1,20-diamine) Related Products
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- 13360-63-9(N-Ethyl-n-butylamine)
- 124-20-9(Spermidine)
- 20193-21-9(N-Propylbutylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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